Cas no 1806945-85-6 (Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806945-85-6
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4874387
• Update Time: 2025-05-19

Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9Cl2F2NO2/c1-17-8(16)3-5-2-6(10(13)14)9(12)15-7(5)4-11/h2,10H,3-4H2,1H3
• InChI Key： RVKUVLWKZNPXTD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(CCl)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806945-85-6): A Comprehensive Overview

Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1806945-85-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of chloro, chloromethyl, and difluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate have been extensively studied in recent years. The compound's molecular structure, characterized by a pyridine ring substituted with various functional groups, makes it a versatile intermediate in organic synthesis. Researchers have explored its reactivity and have developed novel synthetic pathways that enhance its accessibility for further derivatization. These advancements have opened up new avenues for the development of novel pharmaceutical agents.

In the realm of medicinal chemistry, the substituents on the pyridine ring play a crucial role in determining the biological activity of the molecule. The chloro group at the 2-position and the chloromethyl group at the 6-position contribute to the electrophilic nature of the compound, making it a potential precursor for further functionalization. Additionally, the difluoromethyl group at the 3-position introduces electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule. These structural features make Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate a valuable scaffold for designing new drugs targeting various biological pathways.

Recent studies have highlighted the potential applications of this compound in the development of antiviral and anticancer agents. The pyridine core is a common motif in many bioactive molecules, and modifications to this core can lead to significant changes in biological activity. For instance, researchers have demonstrated that derivatives of this compound exhibit inhibitory effects on certain viral enzymes, suggesting their utility in antiviral therapies. Similarly, studies have shown that modifications to the chloro and difluoromethyl groups can enhance binding affinity to specific cancer-related targets, making this compound a promising candidate for further investigation.

The synthesis of Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of 5-acetylpyridine with chlorinating agents followed by functionalization at the 2- and 6-positions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The chemical properties of this compound also make it useful in material science applications. For example, its ability to undergo cross-coupling reactions with various organic substrates has been exploited in the synthesis of complex molecules used in advanced materials. Additionally, its stability under various reaction conditions makes it a suitable candidate for use in catalytic systems.

In conclusion, Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806945-85-6) is a versatile compound with significant potential in pharmaceutical and material science applications. Its unique structural features and reactivity make it a valuable intermediate for drug development and a promising candidate for further research. As our understanding of its properties continues to grow, new applications and synthetic strategies are likely to emerge, further solidifying its importance in modern chemistry.